6-(4-Bromophenyl)-2-{[2-(dimethylamino)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(4-bromophenyl)-2-[2-(dimethylamino)ethylsulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H15BrF3N3S/c1-24(2)7-8-25-16-13(10-22)14(17(19,20)21)9-15(23-16)11-3-5-12(18)6-4-11/h3-6,9H,7-8H2,1-2H3
• InChI Key: ZLLANXXCLSPWEY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCSC1=C(C(=CC(=N1)C2=CC=C(C=C2)Br)C(F)(F)F)C#N
• Molecular Formula: C17H15BrF3N3S
• Molecular Weight: 430.3 g/mol

Description

6-(4-Bromophenyl)-2-{[2-(dimethylamino)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C17H15BrF3N3S and its molecular weight is 430.3g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been involved in the synthesis of dinuclear palladium complexes with binucleating tetraaza-thiophenolate ligands, showcasing its utility in complex organometallic chemistry. These complexes have been characterized by various spectroscopic techniques and X-ray crystallography, indicating their potential in catalysis and materials science (Siedle & Kersting, 2006).
• The structural analysis of this compound and its derivatives has contributed to the understanding of molecular geometry and intermolecular interactions in crystal engineering. Such studies can aid in the design of materials with specific physical properties (Chantrapromma et al., 2009).

Applications in Organic Synthesis

• Research has demonstrated the compound's role in novel methods for synthesizing nicotinonitrile and diazepin derivatives under microwave irradiation. This highlights its importance in developing efficient synthetic routes for heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Al-Sheikh, 2011).
• The compound has been used in the preparation of dinuclear palladium complexes with bridging acetate and acetamidate units. Such complexes are of interest in catalysis, particularly in cross-coupling reactions that are fundamental in organic synthesis (Lozan et al., 2007).

Materials Science

• The compound's derivatives have been explored for their potential in materials science, such as in the synthesis and characterization of fluorescent molecular probes. These probes are essential in bioimaging and sensing applications, where they can provide insights into biological processes and material properties (Diwu et al., 1997).
• Another study focused on the copper(I) iodide-catalyzed synthesis of 1-benzothiophen-2-amines, a process that could be relevant in the synthesis of organic semiconductors or photovoltaic materials, demonstrating the compound's role in the development of new electronic materials (Petrov et al., 2015).